Cas no 70074-11-2 (4-Pyrimidinamine,N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-)
70074-11-2 structure
Product Name:4-Pyrimidinamine,N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
CAS No:70074-11-2
MF:C20H25N5
MW:335.446003675461
CID:547760
Update Time:2024-03-06
4-Pyrimidinamine,N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinamine,N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
- N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-amine
- 4-Pyrimidinamine, N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
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- Inchi: 1S/C20H25N5/c1-5-6-7-17-8-10-18(11-9-17)22-19-13-14(2)21-20(23-19)25-16(4)12-15(3)24-25/h8-13H,5-7H2,1-4H3,(H,21,22,23)
- InChI Key: KDGHVMIYHIGTQT-UHFFFAOYSA-N
- SMILES: C1(N2C(C)=CC(C)=N2)=NC(C)=CC(NC2=CC=C(CCCC)C=C2)=N1
Computed Properties
- Exact Mass: 335.21125
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 544.7±52.0 °C(Predicted)
- PSA: 55.63
- pka: 4.03±0.10(Predicted)
4-Pyrimidinamine,N-(4-butylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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